Diquat dibromide

Specification

• Description: Diquat is a bipyridylium herbicide that, as a stable radical, acts as an electron acceptor in the electron transport chain and is reoxidized by molecular oxygen, producing reactive oxygen species (ROS). Diquat administration has been used to induce oxidative stress in vitro and in animal models. It increases the production of ROS and decreases the mitochondrial membrane potential in mitochondria isolated from porcine intestine leading to mitophagy when administered at a dose of 100 mg/kg. Formulations containing diquat have been used in agriculture for crop desiccation and defoliation.; Diquat is a yellow crystalline solid dissolved in a liquid carrier. It is a water emulsifiable liquid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It can cause illness by inhalation, skin absorption and/or ingestion. It is used as a herbicide.; A contact herbicide used also to produce desiccation and defoliation. (From Merck Index, 11th ed)
• CAS No.: 85-00-7
• Molecular Formula: C12H12BrN2+
• Molecular Weight: 264.14 g/mol
• IUPAC Name: 7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,10,12-hexaene;bromide
• Standard InChI: InChI=1S/C12H12N2.BrH/c1-3-7-13-9-10-14-8-4-2-6-12(14)11(13)5-1;/h1-8H,9-10H2;1H/q+2;/p-1
• Standard InChI Key: JXEXEPZXXFNEHA-UHFFFAOYSA-M
• SMILES: C1C[N+]2=CC=CC=C2C3=CC=CC=[N+]31.[Br-].[Br-]
• Canonical SMILES: C1C[N+]2=CC=CC=C2C3=CC=CC=[N+]31.[Br-]
• Melting Point: less than 608 °F (decomposes) (NTP, 1992); <608°F (decomposes)